Cas no 2229129-23-9 (1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol)

1-(3-Fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol is a fluorinated aromatic compound featuring a cyclopropylmethanol substituent, offering unique steric and electronic properties. The presence of fluorine and methoxy groups enhances its reactivity and selectivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclopropane ring contributes to structural rigidity, potentially improving metabolic stability in drug design. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted bioactive molecules. This compound is particularly useful in cross-coupling reactions and as a building block for complex heterocycles, demonstrating versatility in organic synthesis. High purity and consistent quality ensure reliable performance in research and industrial applications.

1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol structure

2229129-23-9 structure

Product Name:1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol

CAS No:2229129-23-9

MF:C₁₂H₁₅FO₃

MW:226.244107484818

CID:6055066

PubChem ID:165680585

Update Time:2025-10-30

1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

- 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol
- 2229129-23-9
- EN300-1789540
- [1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol
- Inchi： 1S/C12H15FO3/c1-15-9-4-3-8(13)11(16-2)10(9)12(7-14)5-6-12/h3-4,14H,5-7H2,1-2H3
- InChI Key： NPPGBFNLOBZRSY-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=C1OC)C1(CO)CC1)OC

Computed Properties

Exact Mass: 226.10052250g/mol
Monoisotopic Mass: 226.10052250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.7Å²

1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1789540-0.05g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	0.05g	$972.0	2023-09-19
Enamine	EN300-1789540-0.1g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	0.1g	$1019.0	2023-09-19
Enamine	EN300-1789540-0.25g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	0.25g	$1065.0	2023-09-19
Enamine	EN300-1789540-0.5g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	0.5g	$1111.0	2023-09-19
Enamine	EN300-1789540-1.0g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	1g	$1157.0	2023-06-02
Enamine	EN300-1789540-2.5g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	2.5g	$2268.0	2023-09-19
Enamine	EN300-1789540-5.0g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	5g	$3355.0	2023-06-02
Enamine	EN300-1789540-10.0g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	10g	$4974.0	2023-06-02
Enamine	EN300-1789540-1g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	1g	$1157.0	2023-09-19
Enamine	EN300-1789540-5g	[1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropyl]methanol	2229129-23-9	5g	$3355.0	2023-09-19

1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol

Comprehensive Overview of 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol (CAS No. 2229129-23-9)

The compound 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol (CAS No. 2229129-23-9) is a fluorinated aromatic derivative with a cyclopropane ring, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and dimethoxy substitutions, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where such molecules play a pivotal role. The compound's cyclopropylmethanol moiety further enhances its utility in designing small-molecule inhibitors, a hot topic in oncology and neurology research.

Synthetic routes to CAS No. 2229129-23-9 often involve multi-step organic transformations, including Grignard reactions and electrophilic aromatic substitutions. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry and sustainable synthesis. Environmental concerns have also spurred interest in optimizing its production to minimize waste and energy consumption.

From an industrial perspective, 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol is valued for its versatility. It serves as a building block for high-value chemicals used in coatings, adhesives, and specialty polymers. The fluoro group's electron-withdrawing properties contribute to the compound's stability, making it suitable for high-performance applications. This has led to increased patent filings and R&D investments, particularly in regions like North America and Asia-Pacific.

Analytical characterization of CAS No. 2229129-23-9 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with stringent regulatory standards, a critical factor for industries prioritizing quality control. The compound's physicochemical properties, such as solubility and melting point, are also well-documented, aiding formulation scientists in downstream applications.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol. Computational models predict its interactions with biological targets, accelerating lead optimization. This synergy between cheminformatics and experimental validation underscores the compound's potential in next-generation therapeutics.

In summary, 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropylmethanol (CAS No. 2229129-23-9) represents a convergence of innovation in synthetic chemistry, material science, and life sciences. Its multifaceted applications and alignment with global research priorities ensure its continued relevance in scientific and industrial domains.